![molecular formula C12H8O4S B6399350 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% CAS No. 1261981-17-2](/img/structure/B6399350.png)
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95%
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Overview
Description
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% (4-FTHBA-95) is a novel small molecule that has recently been developed for use in scientific research. It is a member of the thiophen-2-yl group of compounds, which are known for their unique chemical and biological properties. 4-FTHBA-95 has the potential to be used in a variety of applications, such as drug discovery, drug development, and biomedical research.
Scientific Research Applications
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has a wide range of potential applications in scientific research. It has been used in drug discovery and drug development due to its ability to interact with various biochemical targets. It has also been used in biomedical research due to its ability to modulate gene expression and protein activity. In addition, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has been used in studies of cancer and other diseases, as it can act as an inhibitor of cell proliferation and apoptosis.
Mechanism of Action
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% acts as an inhibitor of several biochemical targets. It binds to the active site of enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and immune responses. In addition, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% binds to nuclear receptors, such as the estrogen receptor (ER) and androgen receptor (AR), which are involved in hormone-mediated processes. Finally, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% binds to intracellular signaling pathways, such as the MAPK and PI3K pathways, which are involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in inflammation and immune responses, such as COX-2 and 5-LOX. In addition, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has been shown to modulate gene expression and protein activity, as well as inhibit cell proliferation and apoptosis. Finally, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has several advantages for lab experiments. It is a small molecule, which makes it easy to synthesize and use in experiments. In addition, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% is relatively stable and can be stored for long periods of time. Finally, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% is relatively non-toxic, which makes it safe to use in experiments.
However, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% also has several limitations. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% is not very stable in the presence of light or oxygen, which can limit its use in certain experiments. Finally, 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% has a relatively short half-life, which can make it difficult to use in long-term experiments.
Future Directions
As 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% is a relatively new compound, there are many potential future directions for research. One potential direction is to investigate the effects of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% on other biochemical targets, such as kinases, G-protein coupled receptors, and ion channels. In addition, future research could focus on the effects of 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% on other physiological processes, such as metabolism, cell differentiation, and angiogenesis. Finally, future research could focus on the development of new synthetic methods for 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% and the optimization of existing methods.
Synthesis Methods
4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% is synthesized using a two-step process. In the first step, 5-formylthiophene-2-yl-2-hydroxybenzoic acid is synthesized by reacting thiophene-2-carboxaldehyde with hydroxybenzoic acid in aqueous ethanol. In the second step, the 5-formylthiophene-2-yl-2-hydroxybenzoic acid is transformed into 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid, 95% by reacting it with a base in aqueous ethanol. This two-step process is relatively simple and can be easily scaled up for large-scale production.
properties
IUPAC Name |
4-(5-formylthiophen-2-yl)-2-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O4S/c13-6-8-2-4-11(17-8)7-1-3-9(12(15)16)10(14)5-7/h1-6,14H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQXYUKASWGYGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC=C(S2)C=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689500 |
Source
|
Record name | 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261981-17-2 |
Source
|
Record name | 4-(5-Formylthiophen-2-yl)-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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